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Compound of Interest

Compound Name: UF010

Cat. No.: B15602581 Get Quote

For laboratory professionals engaged in drug development and scientific research, the proper

handling and disposal of chemical compounds are paramount to ensuring a safe working

environment and maintaining environmental compliance. This document provides detailed

procedural guidance for the safe disposal of UF010, a selective inhibitor of class I Histone

Deacetylases (HDACs).

UF010: Key Data for Handling and Disposal
UF010 is a brominated organic compound with cytotoxic properties.[1] Due to its chemical

nature, it requires disposal as a hazardous chemical waste. Below is a summary of its relevant

properties:

Property Data Source(s)

Chemical Formula C₁₁H₁₅BrN₂O [2][3]

Classification
Halogenated Organic

Compound, Cytotoxic Agent
[1][4]

Solubility Soluble in DMSO and Ethanol [3]

Storage

Store at -20°C as a powder. In

solvent, store at -80°C for up

to one year.

[3]
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Experimental Protocol: UF010 Disposal
This protocol outlines the step-by-step procedure for the safe disposal of UF010 waste,

including pure compound and solutions.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always handle UF010 and its waste within a certified chemical fume hood.[5]

Wear appropriate PPE:

Chemical-resistant gloves (butyl rubber is recommended for DMSO).[6]

Safety goggles or a face shield.

A lab coat.

Ensure an eyewash station and safety shower are accessible.[7]

2. Waste Segregation and Collection:

Do not dispose of UF010 or its solutions down the drain.[5]

Halogenated Waste Stream: UF010 is a brominated organic compound and must be

segregated into the halogenated organic waste stream.[4][7][8]

Waste Container:

Use a designated, leak-proof, and chemically compatible waste container, clearly labeled

"Halogenated Organic Waste" and "Cytotoxic Waste".[7][8][9] Polyethylene or glass

containers are generally suitable.[5]

The container must have a secure, tight-fitting lid to prevent the release of vapors.[8]

Solutions:

Solutions of UF010 in DMSO or ethanol should also be disposed of in the halogenated

organic waste container.[6][10] Do not mix with non-halogenated solvent waste, as this
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increases disposal costs and complexity.[7]

Contaminated Materials:

Any materials contaminated with UF010 (e.g., pipette tips, gloves, weigh boats, paper

towels) should be considered cytotoxic waste.[9][11]

Collect these solid waste items in a separate, clearly labeled, sealed plastic bag and place

it in a designated cytotoxic waste container (often a purple bin).[9][11]

3. Labeling and Storage of Waste:

Label the primary waste container with a "Hazardous Waste" tag.[7]

The label must include:

The words "Hazardous Waste".

The full chemical name: "UF010 (4-Bromo-N'-butylbenzohydrazide)".

All solvent components and their approximate percentages (e.g., "DMSO: ~99%, UF010:

~1%").

The hazard characteristics: "Toxic", "Cytotoxic", "Halogenated".[7][9]

Keep the waste container closed at all times, except when adding waste.[7][8]

Store the waste container in a designated satellite accumulation area within the laboratory,

away from incompatible materials.[7] Use secondary containment (such as a spill tray) to

prevent spills.[12]

4. Final Disposal:

Once the waste container is nearly full (do not overfill), arrange for pickup by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.[7]

Follow your institution's specific procedures for requesting a waste pickup.
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Logical Workflow for UF010 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of UF010 and associated waste materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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